4-bromo-N-(5-chloro-2-pyridinyl)-3-ethoxybenzenesulfonamide

• Molecular Formula: C13H12BrClN2O3S
• Molecular Weight: 391.67 g/mol
• IUPAC Name: 4-bromo-N-(5-chloropyridin-2-yl)-3-ethoxybenzenesulfonamide
• InChI: InChI=1S/C13H12BrClN2O3S/c1-2-20-12-7-10(4-5-11(12)14)21(18,19)17-13-6-3-9(15)8-16-13/h3-8H,2H2,1H3,(H,16,17)
• InChI Key: SSQKLPOEIZHBLR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=NC=C(C=C2)Cl)Br

Description

4-bromo-N-(5-chloro-2-pyridinyl)-3-ethoxybenzenesulfonamide is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has shown potential as an effective inhibitor of certain enzymes and proteins.

Mechanism of Action

The mechanism of action of 4-bromo-N-(5-chloro-2-pyridinyl)-3-ethoxybenzenesulfonamide involves binding to the active site of the target enzyme or protein. This binding prevents the enzyme or protein from carrying out its normal function, leading to inhibition of the biological process it is involved in.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(5-chloro-2-pyridinyl)-3-ethoxybenzenesulfonamide in lab experiments is its high potency as an inhibitor. This allows for lower concentrations of the compound to be used, reducing the risk of non-specific effects. One limitation of using the compound is its potential for off-target effects. Careful control experiments are necessary to ensure that any observed effects are due to specific inhibition of the target enzyme or protein.

Future Directions

There are many potential future directions for research on 4-bromo-N-(5-chloro-2-pyridinyl)-3-ethoxybenzenesulfonamide. One direction is to explore its potential as a therapeutic agent for cancer and other diseases. Another direction is to investigate its effects on other enzymes and proteins, and to identify new targets for inhibition. Additionally, further research is needed to understand the potential off-target effects of the compound and to develop strategies to minimize these effects.

Synthesis Methods

The synthesis of 4-bromo-N-(5-chloro-2-pyridinyl)-3-ethoxybenzenesulfonamide involves the reaction of 4-bromo-3-ethoxybenzenesulfonyl chloride with 5-chloro-2-pyridinamine in the presence of a base. The reaction takes place at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

The compound has been used extensively in scientific research as an inhibitor of certain enzymes and proteins. It has been shown to be effective in inhibiting the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer. It has also been used as an inhibitor of the protein kinase CK2, which is involved in many cellular processes including cell growth and differentiation.